3,4-dimethoxy-N-[1-[(4-methyl-1-piperazinyl)carbonyl]-2-(4-nitrophenyl)vinyl]benzamide

• IUPAC Name: 3,4-dimethoxy-N-[(Z)-3-(4-methylpiperazin-1-yl)-1-(4-nitrophenyl)-3-oxoprop-1-en-2-yl]benzamide
• InChI: InChI=1S/C23H26N4O6/c1-25-10-12-26(13-11-25)23(29)19(14-16-4-7-18(8-5-16)27(30)31)24-22(28)17-6-9-20(32-2)21(15-17)33-3/h4-9,14-15H,10-13H2,1-3H3,(H,24,28)/b19-14-
• InChI Key: NNIAPCPVDOUZBE-RGEXLXHISA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)C(=CC2=CC=C(C=C2)[N+](=O)[O-])NC(=O)C3=CC(=C(C=C3)OC)OC
• Isomeric SMILES: CN1CCN(CC1)C(=O)/C(=C/C2=CC=C(C=C2)[N+](=O)[O-])/NC(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C23H26N4O6
• Molecular Weight: 454.5 g/mol

Description

The compound “3,4-dimethoxy-N-[1-[(4-methyl-1-piperazinyl)carbonyl]-2-(4-nitrophenyl)vinyl]benzamide” is a complex organic molecule. It contains several functional groups, including a piperazine ring, a nitro group, and an amide group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the synthesis of the individual rings and then connecting them together through a series of reactions. Without specific information on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the piperazine ring, nitro group, and amide group would all contribute to the overall structure of the molecule.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its structure and the conditions under which it is stored or used. The nitro group, for example, is a strong electron-withdrawing group and could make the compound reactive.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the nitro group could make the compound more polar, affecting its solubility in different solvents.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include investigating its biological activity and potential uses in medicine or other fields.